Cas no 61213-34-1 (2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-)
61213-34-1 structure
Product Name:2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-
CAS No:61213-34-1
MF:C11H10Cl2N2O3
MW:289.11470079422
CID:488056
PubChem ID:20403620
Update Time:2025-04-19
2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-
- 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)pyrrolidin-2-one
- SCHEMBL10991385
- DTXSID70606851
- 61213-34-1
-
- Inchi: 1S/C11H10Cl2N2O3/c12-5-7-6-14(11(16)10(7)13)8-2-1-3-9(4-8)15(17)18/h1-4,7,10H,5-6H2
- InChI Key: DKOWJPCTAGUACC-UHFFFAOYSA-N
- SMILES: ClC1C(N(C2C=CC=C(C=2)[N+](=O)[O-])CC1CCl)=O
Computed Properties
- Exact Mass: 288.007
- Monoisotopic Mass: 288.0068476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- PSA: 63.45
2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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